4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Catalysts and Cyclisations
Sulfonamides, including structures related to 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4'-bipiperidine, serve as novel terminators in cationic cyclisations. Triflic acid is utilized to induce 5-endo cyclisation of homoallylic sulfonamides to form pyrrolidines or homopiperidines, favoring the formation of polycyclic systems through cationic cascades terminated by a sulfonamide group (Haskins & Knight, 2002).
Heteroannulation Reactions
The compound is relevant in the context of Bohlmann-Rahtz heteroannulation reactions, which are instrumental in synthesizing complex organic molecules. This process was used in the synthesis of dimethyl sulfomycinamate, a derivative of the sulfomycin family of antibiotics, showcasing the compound's utility in multistep organic syntheses (Bagley et al., 2005).
Ligand Synthesis and Substitution Kinetics
The molecule's framework is useful in synthesizing N-heterocyclic carbene complexes of platinum. These complexes exhibit significant potential in ligand substitution reactions due to their structural configuration, demonstrating the compound's application in developing catalytic systems (Owen, Labinger, & Bercaw, 2004).
Fluorinated Polyamides
In materials science, derivatives of the compound have been used to synthesize new diamines containing pyridine and trifluoromethylphenyl groups, leading to the development of fluorinated polyamides with high thermal stability and low dielectric constants. This application highlights the compound's role in advancing materials with specific electrical and mechanical properties (Liu et al., 2013).
Green Metric Evaluation
The synthesis of related compounds, like 2-(chloromethyl)-3-methyl-4-(methylsulfonyl)pyridine, demonstrates the importance of green chemistry principles in chemical synthesis. Modified synthetic routes have been developed to minimize waste and improve efficiency, underscoring the compound's utility in environmentally sustainable chemical processes (Gilbile, Bhavani, & Vyas, 2017).
Properties
IUPAC Name |
4-[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]piperidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClF3N4O4S/c1-13-19(14(2)33-27-13)34(30,31)29-9-3-16(4-10-29)28-7-5-17(6-8-28)32-20-18(22)11-15(12-26-20)21(23,24)25/h11-12,16-17H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGKOXUCHSWDACL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)N3CCC(CC3)OC4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClF3N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.